Cas no 1189911-53-2 (Ethyl 2-Oxo-4-phenylbutyrate-d5)

Ethyl 2-Oxo-4-phenylbutyrate-d5 structure
1189911-53-2 structure
Product Name:Ethyl 2-Oxo-4-phenylbutyrate-d5
CAS No:1189911-53-2
MF:C12H14O3
MW:211.268572330475
CID:824420
PubChem ID:71316651
Update Time:2025-04-19

Ethyl 2-Oxo-4-phenylbutyrate-d5 Chemical and Physical Properties

Names and Identifiers

    • ETHYL 2-OXO-4-PHENYLBUTYRATE D5
    • Ethyl 2-Oxo-4-phenylbutyrate-d5
    • 2-Oxo-4-phenylbutyric Acid Ethyl Ester-d5
    • A-Oxo-benzenebutanoic Acid Ethyl Ester-d5
    • Ethyl 2-Oxo-4-phenylbutanoate-d5
    • Ethyl 4-Phenyl-2-oxobutanoate-d5
    • Ethyl 4-Phenyl-2-oxobutyrate-d5
    • Ethyl Benzylpyruvate-d5
    • Inchi: 1S/C12H14O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3/i3D,4D,5D,6D,7D
    • InChI Key: STPXIOGYOLJXMZ-DKFMXDSJSA-N
    • SMILES: O(CC)C(C(CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)=O

Computed Properties

  • Exact Mass: 211.12600
  • Monoisotopic Mass: 211.125678034g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.75140

Ethyl 2-Oxo-4-phenylbutyrate-d5 Pricemore >>

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